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Compound of Interest

Compound Name: Thymidine-13C5

Cat. No.: B584018 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of Thymidine-13C5. Thymidine-13C5 is a stable, non-radioactive isotopically

labeled nucleoside. While it is not classified as a hazardous substance, adherence to standard

laboratory safety practices is essential to ensure a safe working environment and regulatory

compliance.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Thymidine-13C5 to minimize exposure risk. The following table summarizes the recommended

PPE.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved

equipment.[1]

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Nitrile gloves are

recommended. Inspect gloves

for tears or punctures before

use.[2]

Provides a barrier against skin

contact. Nitrile offers good

resistance to a variety of

chemicals.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal handling conditions in a

well-ventilated area. If dust

formation is likely, a NIOSH-

approved N95 or equivalent

respirator should be used.[1]

Prevents inhalation of airborne

particles.

Operational Plan: Safe Handling Procedure
Follow these step-by-step instructions for the safe handling of Thymidine-13C5.

Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the powdered form to minimize dust generation and accumulation.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Keep the container tightly closed when not in use.[1]

Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[1]
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Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.

In Case of Exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

Disposal Plan
As a non-hazardous chemical, the disposal of Thymidine-13C5 and its waste should be in

accordance with federal, state, and local environmental control regulations for non-hazardous

chemical waste.[3][4]

Waste Collection:

Collect waste Thymidine-13C5, including any contaminated materials (e.g., weigh paper,

gloves, pipette tips), in a designated and clearly labeled waste container.[4]

The container must be sealable and made of a material compatible with the waste.

Labeling:

Clearly label the waste container with "Thymidine-13C5 Waste" and "Non-Hazardous

Chemical Waste".

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b584018?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b584018?utm_src=pdf-body
https://ehs.oregonstate.edu/hmgnonhaz
https://www.benchchem.com/product/b584018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a certified chemical waste disposal company.[5][6]

Do not dispose of Thymidine-13C5 in the regular trash or down the drain.[3]

Quantitative Data
The following table summarizes key quantitative data for Thymidine. The molecular weight will

differ for Thymidine-13C5.

Property Value Source

Molecular Formula C10H14N2O5 PubChem

Molecular Weight (unlabeled) 242.23 g/mol PubChem

Molecular Weight (Thymidine-

13C5)
Approx. 247.23 g/mol Calculated

Melting Point 186-188 °C [7]

Appearance White crystalline powder [7]

Solubility Soluble in water -

Storage Temperature

Room temperature. Keep in a

dry and well-ventilated place.

[1]

[1]

Experimental Protocols Cited
The information provided in this document is based on standard safety protocols for handling

non-hazardous chemical compounds in a laboratory setting. Specific experimental protocols

involving Thymidine-13C5 should be developed and reviewed by the principal investigator and

the institution's safety committee.
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Operational Workflow for Handling Thymidine-13C5

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (e.g., fume hood)

Verify location of safety shower and eyewash station

Retrieve Thymidine-13C5 from storage

Weigh the required amount

Perform experimental procedure

Close container and return to storage

Dispose of contaminated materials in designated waste container

Clean work area

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Operational Workflow for Handling Thymidine-13C5.
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Disposal Plan for Thymidine-13C5 Waste

Generation of Thymidine-13C5 Waste

Collect waste in a designated, compatible container

Label container: 'Thymidine-13C5 Waste' and 'Non-Hazardous'

Store container in a secure, designated area

Contact Environmental Health & Safety (EHS) for pickup

Maintain disposal records as per institutional policy Waste disposed of by certified professionals

Click to download full resolution via product page

Caption: Disposal Plan for Thymidine-13C5 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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